
Application Notes and Protocols for Tyrosinase
(206-214) in ELISPOT Assay

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tyrosinase (206-214), human
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Introduction
The Enzyme-Linked Immunospot (ELISPOT) assay is a highly sensitive method for the

quantification of cytokine-secreting cells at the single-cell level.[1][2] This makes it an

invaluable tool in immunology, particularly for monitoring T-cell responses in cancer research,

vaccine development, and infectious diseases.[1][3] Tyrosinase, a key enzyme in melanin

synthesis, is a well-established tumor-associated antigen in melanoma. The peptide fragment

Tyrosinase (206-214), with the amino acid sequence H-Ala-Phe-Leu-Pro-Trp-His-Arg-Leu-Phe-

OH (AFLPWHRLF), is an HLA-A24 restricted epitope recognized by tumor-infiltrating

lymphocytes (TILs).[4] Consequently, this peptide is frequently used to stimulate and detect

melanoma-specific T-cell responses in vitro.

These application notes provide a detailed protocol for utilizing Tyrosinase (206-214) peptide in

an Interferon-gamma (IFN-γ) ELISPOT assay to quantify antigen-specific T-cell responses.

Principle of the Assay
The IFN-γ ELISPOT assay is designed to detect and quantify T-cells that release IFN-γ upon

stimulation with a specific antigen, in this case, the Tyrosinase (206-214) peptide. The assay

follows a "sandwich" ELISA principle. A 96-well plate with a polyvinylidene difluoride (PVDF)

membrane is coated with a capture antibody specific for IFN-γ. Peripheral blood mononuclear

cells (PBMCs) or isolated T-cells are then cultured in these wells in the presence of the
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Tyrosinase (206-214) peptide. T-cells that recognize the peptide presented by antigen-

presenting cells (APCs) within the PBMC population will be activated and secrete IFN-γ. The

secreted cytokine is captured by the antibody on the membrane in the immediate vicinity of the

secreting cell. After an appropriate incubation period, the cells are washed away, and a

biotinylated detection antibody specific for a different epitope of IFN-γ is added. This is followed

by the addition of an enzyme-conjugate (e.g., streptavidin-alkaline phosphatase) and a

substrate that precipitates to form a colored spot at the site of cytokine secretion. Each spot

represents a single IFN-γ-secreting cell, allowing for the quantification of the antigen-specific T-

cell frequency.
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ELISPOT Assay Workflow for Tyrosinase (206-214)

Start

Coat 96-well PVDF plate
with anti-IFN-γ capture antibody

Incubate overnight at 4°C

Wash and block plate

Add PBMCs and Tyrosinase (206-214)
peptide to wells

Isolate PBMCs from blood sample

Incubate 18-48 hours at 37°C, 5% CO2

Wash away cells

Add biotinylated anti-IFN-γ
detection antibody

Incubate for 2 hours at 37°C

Wash

Add Streptavidin-AP

Incubate for 1 hour at RT

Wash

Add BCIP/NBT substrate

Develop spots (5-15 min)

Stop reaction by washing with water

Dry plate and analyze spots

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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